[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

• IUPAC Name: [3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• InChI: InChI=1S/C13H14ClFO3S/c1-18-11-3-2-9(15)4-10(11)13-5-12(6-13,7-13)8-19(14,16)17/h2-4H,5-8H2,1H3
• InChI Key: ONEPJHQAFBUSIN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C23CC(C2)(C3)CS(=O)(=O)Cl
• Molecular Formula: C13H14ClFO3S
• Molecular Weight: 304.77 g/mol

Description

[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride, also known as FMOC-Cl, is a chemical compound that is widely used in scientific research. It is a derivative of FMOC, which is a protective group used in peptide synthesis. FMOC-Cl is a reactive compound that is used to modify amino acids and peptides, and it has several applications in biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride reacts with the amino group of amino acids and peptides to form an amide bond. The resulting compound is a protected amino acid or peptide that can be used in peptide synthesis. The FMOC group can be removed using a base such as piperidine, which reveals the free amino group for further reaction.
Biochemical and Physiological Effects:
[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride has no known biochemical or physiological effects on living organisms. It is a synthetic compound that is used exclusively in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is its high reactivity and selectivity towards the amino group of amino acids and peptides. It is also relatively easy to handle and store, and it is commercially available from many suppliers. However, one of the limitations of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is its toxicity and corrosiveness. It should be handled with care and disposed of properly.

Future Directions

There are several future directions for the use of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride in scientific research. One potential application is in the synthesis of peptide-based drugs and therapeutics. [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride can be used to modify peptides for improved pharmacokinetics and drug delivery. Another potential application is in the development of protein-based materials and biomaterials. [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride can be used to modify proteins for improved stability, solubility, and functionality. Finally, [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride can be used in the development of new diagnostic tools and assays for biomedical research.

Synthesis Methods

The synthesis of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride involves the reaction of FMOC with thionyl chloride in the presence of pyridine. The resulting compound is a white crystalline solid that is soluble in organic solvents such as dichloromethane and dimethylformamide. The purity of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride can be determined by HPLC or NMR spectroscopy.

Scientific Research Applications

[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is widely used in scientific research as a reagent for peptide synthesis. It is used to protect the amino group of amino acids during peptide synthesis, and it is also used to introduce FMOC groups into peptides. [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is also used to modify peptides and proteins for various applications, such as drug delivery, enzyme immobilization, and protein labeling.